Cas no 111041-08-8 (Heptanedioic acid, 4-(4-pyridinyl)-, dimethyl ester)

• Product Name: Heptanedioic acid, 4-(4-pyridinyl)-, dimethyl ester
• CAS No: 111041-08-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 1196222
• PubChem ID: 13884736
• Update Time: 2025-04-20

Heptanedioic acid, 4-(4-pyridinyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 4-(4-pyridinyl)-, dimethyl ester
• dimethyl 4-pyridin-4-ylheptanedioate
• 111041-08-8
• SCHEMBL10372162
• Dimethyl 4-(pyridin-4-yl)heptanedioate
• DTXSID00551860

• Inchi： 1S/C14H19NO4/c1-18-13(16)5-3-11(4-6-14(17)19-2)12-7-9-15-10-8-12/h7-11H,3-6H2,1-2H3
• InChI Key： GBCKMCXGDXVDPG-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1C=CN=CC=1)CCC(=O)OC)=O

Computed Properties

• Exact Mass: 265.13147
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49